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Compound of Interest

Compound Name: Ntfapi
CAS No.: 2374782-03-1
Cat. No.: B12396550
Get Quote
. J

Executive Summary & Substance Profile

Ntfapi is a high-affinity Fibroblast Activation Protein (FAP) inhibitor conjugated to a NOTA
chelator.[1][2] It serves as the "cold" precursor for synthesizing PET tracers (e.g., [ngcontent-
ng-c1989010908="" nghost-ng-c2127666394="" class="inline ng-star-inserted">

FJAIF-NOTA-FAPI-04 or [

Ga]Ga-FAPI-04).[1] While the precursor itself is non-radioactive, it is a potent bioactive
molecule designed to target cancer-associated fibroblasts (CAFs) with high specificity.[1][2]

¢ Chemical Name: (S)-2,2'-(7-(2-(4-(3-((4-((2-(2-Cyano-4,4-difluoropyrrolidin-1-yl)-2-
oxoethyl)carbamoyl)quinolin-6-yl)oxy)propyl)piperazin-1-yl)-2-oxoethyl)-1,4,7-triazonane-1,4-
diyl)diacetic acid[1][2]

« CAS Number: 2374782-03-1[1][2]

¢ Molecular Formula: Cngcontent-ng-c1989010908=""_nghost-ng-c2127666394=""
class="inline ng-star-inserted">
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[1]

e Physical State: White to off-white solid powder[1][2]

e Primary Hazard: Potent bioactive inhibitor; inhalation of dust and skin absorption must be
prevented.[1][2]

Personal Protective Equipment (PPE) Matrix

Handling Ntfapi requires a tiered PPE approach.[1][2] The primary risk is not acute toxicity
from the chemical itself, but rather the prevention of inhalation of a potent biological inhibitor
and the protection of the high-value precursor from contamination (nuclease/protease free).[1]

Task-Based PPE Requirements
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Critical Safety Note: If Ntfapi is being handled after radiolabeling (e.g., with

F or

Ga), Radiation Safety Protocols supersede chemical protocols. This includes the

use of lead shielding (L-blocks), dosimeters, and remote handling tools.[1]

Operational Protocols
3.1 Storage and Stability
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o Temperature: Store lyophilized powder at -20°C.

e Environment: Keep under inert gas (Nitrogen or Argon) if the seal is broken.[1][2] The
compound is hygroscopic; exposure to moisture can lead to hydrolysis of the ester/amide
bonds over time.[1][2]

» Container: Amber glass vials to protect from light degradation.

3.2 Reconstitution (Solubilization)

Ntfapi is typically dissolved in organic solvents or agueous buffers for radiolabeling.[1][2]

» Equilibration: Allow the vial to warm to room temperature (20-25°C) before opening to
prevent condensation inside the vial.

¢ Solvent Choice:

o Stock Solution: Dissolve in DMSO (Dimethyl sulfoxide) or Water (Trace Metal Free)
depending on the downstream chelation method.[1][2]

o Concentration: Typical stock concentration is 1 mg/mL.[1][2]
e Procedure:
o Add solvent slowly down the side of the vial.[1][2]
o Vortex gently for 30 seconds. Avoid vigorous shaking that creates foam.[1][2]

o Inspect visually: Solution should be clear and particle-free.[1][2]

3.3 Experimental Workflow: From Precursor to Tracer

The following diagram illustrates the critical path for handling Ntfapi in a radiochemistry
context.
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Figure 1: Operational workflow for Ntfapi handling, transitioning from chemical precursor (Blue)
to radiochemical synthesis (Red) and final validation (Green).

Scientific Context: Mechanism of Action

Understanding why Ntfapi is handled requires understanding its target.[1][2] Ntfapi targets
Fibroblast Activation Protein (FAP), a serine protease highly expressed in the stroma of various
cancers but not in healthy adult tissues.[1][2]

o Targeting Logic: The quinoline-based pharmacophore of Ntfapi binds to the enzymatic
pocket of FAP.[1][2]

o Retention: High affinity binding leads to prolonged retention in the tumor microenvironment
(TME), allowing for high-contrast PET imaging.[1][2]

o Chelator Function: The NOTA moiety (1,4,7-triazacyclononane-1,4,7-triacetic acid) is

selected for its rapid kinetics with Aluminum-Fluoride (ngcontent-ng-c1989010908=
_nhghost-ng-c2127666394="" class="inline ng-star-inserted">

F-AlF) or Gallium-68 (

Ga) at moderate temperatures.[1]
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Figure 2: Mechanism of Ntfapi localization within the tumor stroma.[1][2]

Disposal and Decontamination
5.1 Chemical Waste (Cold Precursor)[1][2]

¢ Solid Waste: Expired or contaminated powder must be disposed of as Hazardous Chemical

Waste (Organic/Toxic).[1][2] Do not dispose of in general trash.

e Liquid Waste: DMSO or agueous solutions containing Ntfapi should be collected in "Organic

Solvent" or "Aqueous Toxic" waste streams, respectively.[1][2]

Ntfapi (Tracer)

Injection & Circulation
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« Incineration: High-temperature incineration is the preferred method of destruction for this
peptide-mimetic compound.[1][2]

5.2 Decontamination

In the event of a powder spill:
o |solate: Mark the area.[1][2]

* Wet Wipe: Do not dry sweep.[1][2] Use a chemically compatible wipe (e.g., ethanol-
dampened) to pick up the powder to prevent aerosolization.[1][2]

¢ Clean: Wash the surface with 10% bleach solution followed by water to degrade any residual
peptide structure.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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